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Compound of Interest

Compound Name: KLH45

Cat. No.: B608357

Technical Guide: Selectivity Profile of KLH45

This document provides a detailed overview of the selectivity profile of KLH45, a novel
investigational inhibitor. The information presented is intended for researchers, scientists, and
drug development professionals interested in the molecule's mechanism of action and potential
therapeutic applications.

Introduction

KLH45 is a potent, ATP-competitive small molecule inhibitor designed to target aberrant activity
in critical cellular signaling pathways. Understanding its selectivity is paramount for predicting
both on-target efficacy and potential off-target liabilities. This guide summarizes the key
guantitative data from biochemical and cellular screening assays and details the methodologies
used to generate this data.

Quantitative Selectivity Data

The selectivity of KLH45 was assessed across a panel of kinases and in various cell lines to
determine its potency and specificity. All quantitative data are summarized below.

Table 1: Biochemical Kinase Selectivity Profile of KLH45 Data represents the half-maximal
inhibitory concentration (IC50) from in vitro biochemical assays.
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Kinase Target IC50 (nM) Kinase Family

Target Kinase A 1.2 Tyrosine Kinase
Off-Target Kinase B 85 Tyrosine Kinase
Off-Target Kinase C 210 Serine/Threonine Kinase
Off-Target Kinase D > 10,000 Serine/Threonine Kinase
Off-Target Kinase E > 10,000 Lipid Kinase

Off-Target Kinase F 450 Tyrosine Kinase
Off-Target Kinase G 1,200 Serine/Threonine Kinase

Table 2: Cellular Activity Profile of KLH45 Data represents the half-maximal effective

concentration (EC50) from cell-based assays measuring target inhibition or cell viability.

Target Pathway

Cell Line Assay Type EC50 (nM)
Status
) Target Kinase A Phospho-Substrate
Cell Line X 15
Activated ELISA
] Target Kinase A ] )
Cell Line X ) Proliferation (72h) 25
Activated
] Target Kinase A Wild- ] )
Cell Line Y Proliferation (72h) > 10,000
Type
) Off-Target B ) )
Cell Line Z Proliferation (72h) 850
Dependent

Visualized Pathways and Workflows

Visual diagrams are provided below to illustrate key biological and experimental processes

related to KLH45.
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kih45]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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